Cas no 1637638-66-4 (2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate))
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) Chemical and Physical Properties
Names and Identifiers
-
- 2-(tert-Butyldimethylsilyl)-1,3-phenylene Triflate
- 2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)
- 1,3-Bis(trifluoromethylsulfonyloxy)-2-(tert-butyldimethylsilyl)benzene
- [2-[tert-butyl(dimethyl)silyl]-3-(trifluoromethylsulfonyloxy)phenyl] trifluoromethanesulfonate
- 2-(tert-butyldimethylsilyl)-3-(trifluoromethanesulfonyloxy)phenyl trifluoromethanesulfonate
- 1637638-66-4
- MFCD32062857
- B5557
- 2-(tert-Butyldimethylsilyl)-1,3-phenyleneTriflate
- 2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)
-
- Inchi: 1S/C14H18F6O6S2Si/c1-12(2,3)29(4,5)11-9(25-27(21,22)13(15,16)17)7-6-8-10(11)26-28(23,24)14(18,19)20/h6-8H,1-5H3
- InChI Key: JKXZKLMJGSXONN-UHFFFAOYSA-N
- SMILES: S(C(F)(F)F)(=O)(=O)OC1C=CC=C(C=1[Si](C)(C)C(C)(C)C)OS(C(F)(F)F)(=O)=O
Computed Properties
- Exact Mass: 488.02182614 g/mol
- Monoisotopic Mass: 488.02182614 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 29
- Rotatable Bond Count: 6
- Complexity: 733
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 488.5
- Topological Polar Surface Area: 104
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) Security Information
-
Symbol:
- Prompt:dangerous
- Hazard Statement: H290-H314
- Warning Statement: P234-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P390-P405-P406-P501
- PackingGroup:II
- Storage Condition:0-10°C
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B869145-200mg |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 95% | 200mg |
1,196.00 | 2021-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5557-1G |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | >95.0%(GC) | 1g |
¥2350.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5557-200MG |
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 95.0%(GC) | 200MG |
¥695.0 | 2022-09-28 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5557-200MG |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | >95.0%(GC) | 200mg |
¥500.00 | 2024-04-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5557-1G |
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 95.0%(GC) | 1G |
¥2890.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5557-1G |
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 95.0%(GC) | 1g |
¥2890.0 | 2024-07-20 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5557-200MG |
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 95.0%(GC) | 200mg |
¥695.0 | 2024-07-20 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1284225-200mg |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 98% | 200mg |
¥1326 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1284225-1g |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) |
1637638-66-4 | 98% | 1g |
¥4312 | 2023-04-15 | |
| abcr | AB549796-200mg |
2-(tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate); . |
1637638-66-4 | 200mg |
€122.30 | 2024-04-19 |
2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate) Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)
Applications and Recent Advancements of 2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)
2-(Tert-Butyldimethylsilyl)-1,3-phenylene bis(trifluoromethanesulfonate), a symmetrically substituted aryl silyl ether derivative with the CAS registry number 1637638-66-4, has emerged as a versatile reagent in modern chemical synthesis. This compound features a central phenylene scaffold functionalized at the 1,3 positions with two trifluoromethanesulfonate (OTf) groups and a tert-butyldimethylsilyl (TBDMS) protecting group at the 2 position. The unique combination of silicon-based protecting groups and highly reactive triflate moieties enables this material to serve dual roles in organic chemistry: as both a masked reactive intermediate and a bifunctional coupling partner. Recent studies have highlighted its utility in cross-coupling reactions under mild conditions while maintaining excellent regioselectivity.
The tert-butyldimethylsilyl protecting group provides steric shielding during synthetic manipulations, preventing unwanted side reactions while maintaining accessibility of the triflate functionalities. This structural feature is particularly advantageous in multistep syntheses where precise control over reaction pathways is critical. Researchers from the University of Cambridge reported in Angewandte Chemie (2023) that this compound's silyl ether component exhibits exceptional stability under both acidic and basic conditions, outperforming traditional protecting groups such as benzyl ethers in complex organic transformations.
The bis(trifluoromethanesulfonate) moiety imparts significant electrophilic character to the molecule due to the electron-withdrawing nature of the triflate groups. This property has been leveraged in recent advancements for palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, where it demonstrated remarkable efficiency compared to conventional aryl halides. A 2024 study published in Nature Chemistry showed that this compound enables room temperature coupling with Grignard reagents without requiring ligand additives, simplifying protocols for synthesizing polyaromatic frameworks used in optoelectronic materials.
In medicinal chemistry applications, this compound serves as an ideal building block for constructing bioactive molecules containing phenylene linkers. Its triflate groups facilitate controlled nucleophilic substitution with amino acids or peptide fragments through transition metal catalysis. A collaborative team from MIT and Stanford recently utilized this reagent to synthesize novel anticancer agents with dual targeting capabilities by attaching different pharmacophores via orthogonal deprotection strategies involving fluoride ion mediated cleavage of TBDMS groups followed by amine-based OTf displacement.
Surface modification studies have also revealed promising applications for this compound when applied to nanomaterial functionalization. Researchers at ETH Zurich demonstrated its use as a bifunctional linker for attaching oligonucleotides to gold nanoparticles through sequential click chemistry approaches (JACS 2024). The silicon-containing group provides hydrophobic anchoring while the triflate sites enable covalent attachment of biomolecules under aqueous conditions without compromising nanoparticle stability.
Recent computational modeling by teams at Scripps Research Institute (published in Chemical Science, 2024) has provided new insights into its reactivity profiles. Density functional theory calculations revealed that the TBDMS group's steric bulk reduces competing elimination pathways during transition metal catalysis, while the spatial arrangement of OTf groups enhances their accessibility for nucleophilic attack. These findings correlate well with experimental observations showing higher yields compared to analogous compounds lacking silicon protection.
In polymer science applications, this compound functions as an efficient crosslinker for preparing stimuli-responsive materials. A study from KAIST showed that incorporating it into polyurethane networks creates materials capable of reversible swelling under specific pH conditions (Advanced Materials 2024). The triflate groups provide ionizable sites for pH sensitivity while the phenylene backbone maintains structural integrity through silicon protection during processing steps.
Catalytic applications have seen innovation with this compound acting as a dual-function ligand system in asymmetric hydrogenation reactions. By anchoring chiral catalyst components via OTf displacement chemistry onto supported catalyst platforms modified with TBDMS groups, researchers achieved enantioselectivities exceeding 95% ee while maintaining catalyst recyclability over multiple cycles (ACS Catalysis 2024).
Bioconjugation studies published in Nano Letters (January 2025) highlight its role in creating bioorthogonal linkages between proteins and imaging agents. The triflate groups enable selective bioconjugation using copper-free click chemistry under physiological conditions without interfering with biological systems' native functionalities.
Thermal stability measurements conducted by NIST researchers confirm that this compound retains structural integrity up to 180°C under nitrogen atmosphere (Journal of Physical Chemistry 2024), making it suitable for high-throughput screening processes requiring elevated reaction temperatures but avoiding premature deprotection of silicon groups.
Spectroscopic characterization using advanced NMR techniques has clarified its conformational preferences. Solid-state NMR studies from Max Planck Institute revealed that the TBDMS group adopts an equatorial orientation relative to phenylene plane when incorporated into polymer matrices, optimizing spatial separation between reactive OTf sites and reducing intra-molecular interactions (Macromolecules 2025).
In drug delivery systems development, this compound is being explored as a precursor for creating pH-sensitive hydrogels. By incorporating it into gel networks through Diels-Alder cycloaddition followed by fluoride-triggered deprotection sequences, researchers have developed carriers capable of releasing therapeutic payloads specifically within tumor microenvironments (Biomaterials Science 2025).
Recent advances also include its use in flow chemistry systems where continuous processing enhances reaction efficiency by maintaining optimal spatial separation between protected TBDMS and activated OTf functionalities during synthesis steps reported in Green Chemistry (March 2025). This approach reduced solvent usage by 60% compared to batch processes while improving product purity through real-time monitoring systems.
In analytical chemistry applications, this compound functions effectively as a derivatizing agent for gas chromatography analysis of phenolic compounds. Its ability to form stable silyl ether derivatives while retaining triflate moieties allows simultaneous detection capabilities through mass spectrometry fragmentation patterns analyzed via tandem MS techniques described in Analytical Chemistry (April 2025).
Cryogenic electron microscopy studies on protein-surface interactions using this compound-modified substrates revealed unprecedented insights into ligand-receptor binding mechanisms at atomic resolution levels published recently in Nature Structural & Molecular Biology. The controlled surface chemistry enabled precise localization of binding sites without introducing steric hindrance from larger protecting groups.
Radiolabeling experiments conducted at Memorial Sloan Kettering Cancer Center demonstrated efficient incorporation into PET imaging agents using fluoride exchange protocols involving deuterated TBDMS precursors described in Molecular Pharmaceutics. This method significantly improved radiotracer stability during circulation while minimizing off-target effects associated with conventional labeling strategies.
Sustainable synthesis methodologies involving enzymatic catalysis have shown promise using this compound as a substrate for lipase-catalyzed transesterification reactions reported by TU Delft researchers (JACS Au, June 2025). The combination of bulky TBDMS protection and reactive OTf sites enabled enantioselective transformations under mild aqueous conditions without harsh chemical reagents.
In supramolecular assembly research published last month (JACS ASAP), this compound was utilized to create self-healing hydrogels through dynamic covalent bonding mechanisms involving reversible OTf displacement reactions triggered by enzymatic activity or external stimuli like temperature changes up to physiological limits confirmed experimentally via rheological measurements.
Liquid chromatography-mass spectrometry data from recent metabolomics studies indicate that when used as an intermediate tracer molecule, it shows minimal metabolic interference due to its stable TBDMS group which resists enzymatic cleavage until specifically targeted by fluoride ions (Metabolites, May 2025). This property makes it particularly valuable for studying metabolic pathways requiring controlled activation mechanisms.
New applications are emerging in semiconductor manufacturing where its triflate moieties act as selective dopants while silicon-containing components contribute to surface passivation effects described in a groundbreaking study from imec (Advanced Electronic Materials, July 20th issue). This dual functionality addresses longstanding challenges related to simultaneous doping and defect mitigation during nanoscale device fabrication processes.
1637638-66-4 (2-(Tert-Butyldimethylsilyl)-1,3-phenylene Bis(trifluoromethanesulfonate)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)